Cas no 1805908-70-6 (Ethyl 2-(2-carboxyethyl)-5-methylbenzoate)

• Product Name: Ethyl 2-(2-carboxyethyl)-5-methylbenzoate
• CAS No: 1805908-70-6
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 5005995
• Update Time: 2025-05-28

Ethyl 2-(2-carboxyethyl)-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-carboxyethyl)-5-methylbenzoate

• Inchi： 1S/C13H16O4/c1-3-17-13(16)11-8-9(2)4-5-10(11)6-7-12(14)15/h4-5,8H,3,6-7H2,1-2H3,(H,14,15)
• InChI Key： YKCZMZXYZVNUFI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)C=CC=1CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 2-(2-carboxyethyl)-5-methylbenzoate

Comprehensive Overview of Ethyl 2-(2-carboxyethyl)-5-methylbenzoate (CAS No. 1805908-70-6)

Ethyl 2-(2-carboxyethyl)-5-methylbenzoate (CAS No. 1805908-70-6) is a specialized organic compound with significant applications in pharmaceutical intermediates, agrochemicals, and material science. Its unique molecular structure, featuring an ethyl ester and a carboxylic acid functional group, makes it a versatile building block for synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in developing bioactive molecules and sustainable materials, aligning with global trends toward green chemistry and precision synthesis.

The compound's IUPAC name, Ethyl 2-(2-carboxyethyl)-5-methylbenzoate, reflects its precise chemical configuration, which includes a methyl-substituted benzene ring and a carboxyethyl side chain. This structure is critical for its reactivity in esterification and cross-coupling reactions, commonly used in drug discovery. Recent studies highlight its role in synthesizing non-steroidal anti-inflammatory drugs (NSAIDs) analogs, a hot topic in medicinal chemistry. With the rise of AI-driven drug design, compounds like this are gaining attention for their computational predictability and structural modularity.

From an industrial perspective, CAS No. 1805908-70-6 is valued for its high purity and stability under standard conditions, making it suitable for scalable production. Manufacturers emphasize its compatibility with continuous flow chemistry, a trending technique to reduce waste and energy consumption. Environmental concerns have also spurred interest in its biodegradability profile, as regulatory bodies push for greener alternatives in chemical synthesis. These factors contribute to its growing demand in Europe and North America, where sustainability regulations are stringent.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity of Ethyl 2-(2-carboxyethyl)-5-methylbenzoate. Quality control protocols often reference ICH guidelines, ensuring compliance with international standards. The compound's melting point and solubility data are frequently searched by chemists optimizing reaction conditions, reflecting its practical relevance. Additionally, its storage recommendations (e.g., inert atmosphere, low humidity) are critical for maintaining shelf life, a common query among laboratory personnel.

In the context of intellectual property, patents involving CAS No. 1805908-70-6 often focus on process optimization and novel derivatives. For example, recent filings describe its use in photoresist materials for semiconductor manufacturing, a sector experiencing rapid growth due to the AI chip boom. This intersection of chemistry and technology underscores the compound's multidisciplinary importance. Meanwhile, academic publications explore its catalytic applications, particularly in asymmetric synthesis, addressing the demand for chiral intermediates in enantioselective reactions.

For procurement specialists, sourcing Ethyl 2-(2-carboxyethyl)-5-methylbenzoate requires attention to supplier certifications (e.g., ISO, GMP) and batch-to-batch consistency. Market analyses indicate price fluctuations linked to raw material availability, such as toluene derivatives, a key feedstock. Discussions on platforms like LinkedIn often highlight supply chain resilience strategies, reflecting broader industry challenges. Furthermore, the compound's logP value and pKa are frequently cited in ADMET studies, aiding pharmacokinetic modeling—a priority for pharma R&D teams.

Looking ahead, 1805908-70-6 is poised to play a pivotal role in personalized medicine and advanced material science. Innovations like enzyme-mediated synthesis could further enhance its sustainability credentials. As search trends show rising queries for "benzoate derivatives in drug formulation" and "eco-friendly ester synthesis," this compound exemplifies the convergence of scientific advancement and environmental responsibility. Its multifaceted applications ensure continued relevance across academia, industry, and technology sectors.